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Compound of Interest

Compound Name:
N6-Dimethylaminomethylidene

isoguanosine

Cat. No.: B15597604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N6-Dimethylaminomethylidene isoguanosine is a synthetic derivative of isoguanosine, a

naturally occurring isomer of guanosine. As a member of the nucleoside analog class of

compounds, it holds potential for investigation in antiviral and anticancer research. This

technical guide provides a comprehensive overview of its core properties, inferred synthetic

methodologies, and potential biological significance, based on the established chemistry of

isoguanosine derivatives and related nucleoside analogs. It is important to note that while the

general characteristics can be extrapolated from related compounds, specific experimental

data for N6-Dimethylaminomethylidene isoguanosine is limited in publicly available scientific

literature.

Physicochemical Properties
Detailed experimental data for N6-Dimethylaminomethylidene isoguanosine is not widely

reported. The following table summarizes its basic chemical properties.
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Property Value Source

CAS Number 146196-17-0 -

Molecular Formula C₁₃H₁₈N₆O₄ -

Molecular Weight 322.32 g/mol -

Appearance Likely a solid
Inferred from related

nucleoside analogs

Solubility Data not available -

Melting Point Data not available -

Boiling Point Data not available -

Spectral Data (NMR, IR, MS) Data not available -

Synthesis and Mechanism
The synthesis of N6-Dimethylaminomethylidene isoguanosine is not explicitly detailed in the

available literature. However, a probable synthetic route involves the protection of the exocyclic

amino group of isoguanosine using dimethylformamide dimethyl acetal (DMF-DMA). This

reagent is commonly used to form a dimethylaminomethylidene group, which serves as a

protecting group for primary amines in nucleoside chemistry.

Proposed Synthetic Pathway
The reaction likely proceeds as a condensation reaction between the N6-amino group of

isoguanosine and DMF-DMA. The dimethylaminomethylidene group can be subsequently

removed under mild acidic or basic conditions, making it a useful protecting group in the

synthesis of more complex isoguanosine derivatives.
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Caption: Proposed synthesis of N6-Dimethylaminomethylidene isoguanosine.

Experimental Protocol: General Procedure for N6-Amine
Protection
The following is a generalized protocol for the protection of a primary amine on a nucleoside

using DMF-DMA. This protocol is inferred and would require optimization for the specific

synthesis of N6-Dimethylaminomethylidene isoguanosine.

Dissolution: Dissolve isoguanosine in an appropriate anhydrous solvent, such as

dimethylformamide (DMF).

Addition of Reagent: Add an excess of dimethylformamide dimethyl acetal (DMF-DMA) to the

solution.

Reaction: Stir the reaction mixture at room temperature or with gentle heating until the

reaction is complete, as monitored by thin-layer chromatography (TLC).

Workup: Remove the solvent under reduced pressure. The crude product can then be

purified by a suitable method, such as column chromatography or recrystallization.

Biological Activity and Potential Applications
While specific biological data for N6-Dimethylaminomethylidene isoguanosine is not

available, isoguanosine and its derivatives are known to possess a range of biological
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activities.

Antitumor Activity: Many nucleoside analogs exhibit anticancer properties by interfering with

DNA and RNA synthesis, thereby inhibiting cell proliferation. They can be incorporated into

nucleic acids, leading to chain termination or dysfunction.

Antiviral Activity: Nucleoside analogs are a cornerstone of antiviral therapy. They can act as

competitive inhibitors or alternative substrates for viral polymerases, disrupting viral

replication.

The dimethylaminomethylidene group is typically a protecting group, suggesting that N6-
Dimethylaminomethylidene isoguanosine is likely an intermediate in the synthesis of other

N6-substituted isoguanosine derivatives with potential therapeutic applications. The biological

activity of the final, deprotected compounds would be of primary interest.

Hypothetical Signaling Pathway and Mechanism of
Action
The presumed mechanism of action for a therapeutically active derivative of isoguanosine

would likely follow the established paradigm for nucleoside analogs. After cellular uptake, the

nucleoside would be phosphorylated by cellular kinases to its active triphosphate form. This

triphosphate analog would then compete with the natural nucleoside triphosphates for

incorporation into DNA or RNA by polymerases.
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Caption: Hypothetical mechanism of action for an isoguanosine analog.
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General Experimental Workflow
The synthesis and evaluation of novel nucleoside analogs like N6-
Dimethylaminomethylidene isoguanosine and its derivatives typically follow a structured

workflow.
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Caption: General workflow for synthesis and testing of nucleoside analogs.

Conclusion
N6-Dimethylaminomethylidene isoguanosine (CAS 146196-17-0) is a derivative of

isoguanosine, likely serving as a protected intermediate in the synthesis of more complex,
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biologically active nucleoside analogs. While specific physicochemical and biological data for

this compound are not readily available in the public domain, its properties and synthesis can

be inferred from the well-established chemistry of isoguanosine and the use of DMF-DMA as a

protecting group. Further research into the synthesis and biological evaluation of derivatives of

this compound may yield novel therapeutic agents for the treatment of cancer and viral

infections. This guide provides a foundational understanding for researchers interested in

exploring the potential of this and related isoguanosine derivatives.

To cite this document: BenchChem. [N6-Dimethylaminomethylidene Isoguanosine (CAS
146196-17-0): A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597604#n6-dimethylaminomethylidene-
isoguanosine-cas-146196-17-0-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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